Cas no 7598-64-3 ( )

  structure
  structure
Product Name: 
CAS No:7598-64-3
MF:C22H47O4P
MW:406.579948663712
CID:982289
PubChem ID:82072
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • diundecyl hydrogen phosphate
    • Phosphoric acid hydrogen diundecyl ester
    • 1-Undecanol, hydrogen phosphate
    • AC1L32OU
    • AC1Q6S8V
    • BRN 1715295
    • Diundecyl phosphate
    • Diundecyl-hydrogenphoshat
    • Di-undecylphosphorsaeure
    • Phosphoric acid, diundecyl ester
    • Phosphorsaeure-diundecylester
    • Undecyl phosphate, di-
    • DTXSID80226882
    • NSC 407915
    • SCHEMBL2150087
    • NSC-407915
    • NSC407915
    • Q3XT8W56JH
    • 7598-64-3
    • WLN: 11OPQO&O11
    •  
    • Inchi: 1S/C22H47O4P/c1-3-5-7-9-11-13-15-17-19-21-25-27(23,24)26-22-20-18-16-14-12-10-8-6-4-2/h3-22H2,1-2H3,(H,23,24)
    • InChI Key: IEMUOVBWPOMLKU-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(OCCCCCCCCCCC)OCCCCCCCCCCC

Computed Properties

  • Exact Mass: 406.32141
  • Monoisotopic Mass: 406.321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 22
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 9.1

Experimental Properties

  • Density: 0.954
  • Boiling Point: 482.9°Cat760mmHg
  • Flash Point: 245.8°C
  • PSA: 55.76
  • LogP: 8.18160
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